Cas no 1956310-66-9 (2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl)

• Product Name: 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl
• CAS No: 1956310-66-9
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5066237
• Update Time: 2025-08-04

2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl
• 2-amino-3-(3-methylimidazol-4-yl)propanoic acid;hydrochloride
• 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid hydrochloride

• Inchi： 1S/C7H11N3O2.ClH/c1-10-4-9-3-5(10)2-6(8)7(11)12;/h3-4,6H,2,8H2,1H3,(H,11,12);1H
• InChI Key： VWCFOWBWRITCRS-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1=CN=CN1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 81.1

Additional information on 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl

Research Brief on 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl (CAS: 1956310-66-9)

2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl (CAS: 1956310-66-9) is a chemically modified amino acid derivative that has garnered significant attention in recent biomedical research. This compound, characterized by the presence of a methylated imidazole ring, serves as a critical intermediate in the synthesis of novel pharmaceuticals, particularly in the development of targeted therapies for neurological disorders and cancer. Its unique structural properties enable it to interact with specific biological targets, making it a valuable tool in drug discovery and development.

Recent studies have focused on the compound's role as a precursor in the synthesis of metabotropic glutamate receptor (mGluR) modulators. These receptors are implicated in various neurological conditions, including Parkinson's disease, schizophrenia, and anxiety disorders. Researchers have demonstrated that derivatives of 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl exhibit high affinity for mGluR subtypes, suggesting potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in enhancing receptor binding affinity when incorporated into small-molecule inhibitors.

In addition to its neurological applications, this compound has shown promise in oncology research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of kinase inhibitors, particularly those targeting aberrant signaling pathways in glioblastoma multiforme (GBM). The methyl-imidazole moiety was found to enhance blood-brain barrier penetration, a critical factor in treating central nervous system (CNS) malignancies. Further preclinical trials are underway to evaluate its pharmacokinetic properties and toxicity profiles.

The synthesis and characterization of 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl have also been refined in recent years. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have improved yield and purity, as documented in a 2023 ACS Organic Process Research & Development paper. These methodological advancements are expected to facilitate large-scale production for clinical trials.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing research aims to optimize its structure-activity relationship (SAR) through computational modeling and high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate its transition from bench to bedside.

In conclusion, 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl represents a versatile scaffold in medicinal chemistry with dual applications in neurology and oncology. Its continued exploration underscores the importance of structurally diverse amino acid derivatives in addressing unmet medical needs. Future studies should prioritize in vivo validation and translational research to fully realize its therapeutic potential.